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Compound of Interest

Compound Name: Octyl nitrate

Cat. No.: B1618311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of octyl nitrate as

a reagent in organic synthesis. Octyl nitrate, an alkyl nitrate ester, serves as a versatile

reagent for various transformations, including the synthesis of nitroalkanes. These protocols

are intended to guide researchers in the safe and effective application of this compound in a

laboratory setting.

Introduction
Octyl nitrate (C₈H₁₇NO₃) is a colorless to pale yellow liquid primarily known for its application

as a cetane improver in diesel fuel.[1] However, its chemical reactivity extends to the realm of

organic synthesis, where it can be utilized as an oxidizing agent and a source for the

introduction of nitro groups into organic molecules.[2][3] This document focuses on its

application in the synthesis of nitroalkanes, a class of compounds that are valuable

intermediates in the preparation of amines, oximes, and other nitrogen-containing functional

groups.

Safety and Handling
Octyl nitrate is a combustible liquid and should be handled with care.[1] Always work in a well-

ventilated fume hood and wear appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation of vapors and
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contact with skin and eyes. Store octyl nitrate in a cool, dry place away from heat and ignition

sources.

Application: Synthesis of Nitroalkanes
Octyl nitrate can be employed as a nitrating agent for the conversion of primary or secondary

alkyl nitrates to their corresponding nitroalkanes in the presence of an alkali metal nitrite. This

method is particularly useful for the synthesis of higher nitroalkanes.[4]

General Reaction Scheme
The overall transformation involves the reaction of an alkyl nitrate with an alkali metal nitrite,

where octyl nitrate can be the starting alkyl nitrate to produce 1-nitrooctane.

Reaction: R-ONO₂ + M-NO₂ → R-NO₂ + M-ONO₂ Where R = octyl, M = alkali metal (e.g., Na,

K)

Experimental Protocol: Synthesis of 1-Nitrooctane from
Octyl Nitrate
This protocol is adapted from the general procedure described for the conversion of alkyl

nitrates to nitroalkanes.[4]

Materials:

Octyl nitrate

Sodium nitrite (NaNO₂)

Inert solvent (e.g., Dimethylformamide - DMF)

Nitrite ester scavenger (optional, to minimize side reactions)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, heating

mantle, etc.)

Equipment for extraction and purification (separatory funnel, rotary evaporator, distillation

apparatus or chromatography columns)
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium nitrite in an inert solvent such as DMF.

Addition of Octyl Nitrate: To the stirred solution, add octyl nitrate. The reaction can be

carried out for the synthesis of nitroalkanes containing from 1 up to about 20 carbon atoms.

[4]

Reaction Conditions: Heat the reaction mixture to a temperature sufficient to effect the

conversion to the nitroalkane. A typical temperature range is between 50°C and 120°C.[4]

The optimal temperature should be determined for the specific substrate to avoid

decomposition of the product.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the

consumption of the starting material.

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by pouring it into a separatory funnel containing water.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or

ethyl acetate).

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and

concentrate the solvent using a rotary evaporator. The crude product can be purified by

fractional distillation under reduced pressure or by column chromatography on silica gel.

Quantitative Data
The following table summarizes the general reaction parameters for the synthesis of

nitroalkanes from alkyl nitrates. Specific yields for the reaction with octyl nitrate should be

determined experimentally.
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Parameter Value/Condition Reference

Substrate
Primary or Secondary Alkyl

Nitrates (e.g., Octyl Nitrate)
[4]

Reagent
Alkali Metal Nitrite (e.g.,

Sodium Nitrite)
[4]

Solvent Inert Solvent (e.g., DMF) [4]

Temperature 50 - 120 °C [4]

Product
Nitroalkane (e.g., 1-

Nitrooctane)
[4]

Reaction Mechanisms and Workflows
Synthesis of 1-Nitrooctane from Octyl Nitrate
The reaction proceeds through a nucleophilic substitution where the nitrite ion displaces the

nitrate group from the octyl chain.
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Synthesis of 1-Nitrooctane

Reactants Conditions

Products

Octyl Nitrate
(CH3(CH2)7ONO2)

Nucleophilic
Substitution

Sodium Nitrite
(NaNO2) Inert Solvent (DMF) Heat (50-120 °C)

1-Nitrooctane
(CH3(CH2)7NO2)

Major Product

Sodium Nitrate
(NaNO3)

Byproduct
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General Experimental Workflow

Start

Reaction Setup
(Flask, Stirrer, Condenser)

Add Reactants
(Solvent, NaNO2, Octyl Nitrate)

Heat and Stir
(Monitor by TLC/GC)

Quench and Extract

Dry, Concentrate, and Purify
(Distillation/Chromatography)

Characterize Product
(NMR, IR, MS)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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